N-(3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl)cyclopropanecarboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H23FN2O2/c19-15-5-3-4-13(10-15)11-16(12-20-18(23)14-7-8-14)21-9-2-1-6-17(21)22/h3-5,10,14,16H,1-2,6-9,11-12H2,(H,20,23)
• InChI Key: XAOQOHHJQPBSRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C(CC2=CC(=CC=C2)F)CNC(=O)C3CC3
• Molecular Formula: C18H23FN2O2
• Molecular Weight: 318.4 g/mol
• CAS No.: 1421494-74-7

Description

N-(3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H23FN2O2 and its molecular weight is 318.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated potent and selective Met kinase inhibitors, highlighting the potential for designing targeted therapeutic agents (Schroeder et al., 2009).
• Research on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs of WAY100635 indicated promising candidates for PET radioligands in neuropsychiatric disorders, emphasizing the compound's role in brain receptor quantification (García et al., 2014).

Potential Therapeutic Applications

• A study on the synthesis of fluoroquinolone-based 4-thiazolidinones explored their antimicrobial activities, providing insights into developing new antibiotics with enhanced efficacy and reduced resistance (Patel & Patel, 2010).
• Investigations into monofluorinated cyclopropanecarboxylates discussed their synthesis and potential as analogues for known drugs, offering avenues for creating molecules with improved pharmacokinetic profiles (Haufe et al., 2002).

Advanced Material and Chemical Synthesis

• Studies on fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moieties for antimicrobial agents underlined the role of fluorinated compounds in enhancing biological activity, which could extend to various industrial applications (Bawazir & Abdel-Rahman, 2018).
• The preparation of electroactive polyamides with bis(diphenylamino)-fluorene units acting as electroactive fluorophores for electrochromic and electrofluorescent dual-switching applications indicates the compound's potential in electronic and optical devices (Sun et al., 2016).